2-(propan-2-yl)benzohydrazide
Overview
Description
2-(Propan-2-yl)benzohydrazide, also known as P-BH, is a chemical compound that has been used in a variety of scientific research applications. P-BH is an organic compound made up of a benzene ring and a hydrazide group. This compound has been used in a variety of research applications, ranging from biochemical and physiological studies to drug development. P-BH has been found to have a wide range of biochemical and physiological effects on the body, and has been used in a variety of laboratory experiments to further explore these effects.
Scientific Research Applications
2-(propan-2-yl)benzohydrazide has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the effects of various compounds on the body. It has also been used in drug development, as it has been found to have a wide range of biochemical and physiological effects on the body. Additionally, this compound has been used in a variety of laboratory experiments to further explore these effects.
Mechanism of Action
The mechanism of action of 2-(propan-2-yl)benzohydrazide is not yet fully understood. It is believed that this compound acts as a competitive inhibitor of enzymes involved in the metabolism of certain compounds. Additionally, this compound has been found to interact with a variety of receptors in the body, which may explain its wide range of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects on the body. It has been found to interact with a variety of receptors in the body, which can lead to a variety of effects. This compound has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects. Additionally, it has been found to have neuroprotective and antidepressant effects.
Advantages and Limitations for Lab Experiments
The use of 2-(propan-2-yl)benzohydrazide in laboratory experiments has a number of advantages. This compound is relatively inexpensive and easy to obtain, and it is relatively stable and can be stored for long periods of time. Additionally, this compound has been found to have a wide range of biochemical and physiological effects, which makes it a useful tool for exploring the effects of various compounds on the body. The main limitation of using this compound in laboratory experiments is that the mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for research involving 2-(propan-2-yl)benzohydrazide. One potential direction is to further explore the mechanism of action of this compound and its interactions with various receptors in the body. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential use in the treatment of various diseases and conditions. Additionally, further research could be conducted to explore the potential side effects of this compound and its interactions with other compounds. Finally, further research could be conducted to explore the potential industrial applications of this compound, such as its potential use as a catalyst or in the synthesis of other compounds.
Synthesis Methods
2-(propan-2-yl)benzohydrazide can be synthesized by reacting anhydrous hydrazine with 2-chlorobenzoyl chloride in a solvent such as dichloromethane. The reaction is carried out at room temperature for 1-2 hours and the product is then isolated by filtration and recrystallization. This method has been found to be reliable and reproducible, and has been used in a variety of scientific studies.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(propan-2-yl)benzohydrazide can be achieved through the reaction of benzoyl chloride with isopropyl hydrazine in the presence of a base.", "Starting Materials": [ "Benzoyl chloride", "Isopropyl hydrazine", "Base (such as triethylamine or pyridine)" ], "Reaction": [ "Step 1: Dissolve benzoyl chloride in a suitable solvent, such as dichloromethane or chloroform.", "Step 2: Add the base to the solution and stir for a few minutes.", "Step 3: Slowly add isopropyl hydrazine to the reaction mixture while stirring continuously.", "Step 4: Continue stirring the reaction mixture for several hours at room temperature or under reflux.", "Step 5: After completion of the reaction, separate the organic layer and wash it with water and brine.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 7: Purify the crude product by recrystallization from a suitable solvent, such as ethanol or methanol." ] } | |
CAS RN |
69095-89-2 |
Molecular Formula |
C10H14N2O |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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